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Compound of Interest

Compound Name: Methylchloroisothiazolinone

Cat. No.: B196307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

methylchloroisothiazolinone (MCI) in various organic solvents. The information is intended to

assist researchers, scientists, and professionals in drug development in understanding the

dissolution characteristics of this widely used biocide. This document compiles available

quantitative and qualitative solubility data, outlines general experimental protocols for solubility

determination, and presents a logical workflow for solvent selection.

Quantitative Solubility Data
The solubility of a substance in a particular solvent is a critical parameter for its formulation,

application, and environmental fate. The following tables summarize the available quantitative

solubility data for methylchloroisothiazolinone in a range of organic solvents.

Solvent Solubility Temperature (°C)

Ethyl Acetate 4.31 g/100 mL Not Specified

Methanol 4.40 g/100 mL Not Specified

Toluene 4.07 g/100 mL Not Specified

Hexane 0.28 g/100 mL Not Specified
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Table 1: Solubility of Methylchloroisothiazolinone in Various Organic Solvents

Solvent Solubility (g/L) Temperature (°C)

Ethyl Acetate 38.06 10

Ethyl Acetate 52.55 30

Hexane 1.39 10

Hexane 2.91 30

Table 2: Temperature-Dependent Solubility of Methylchloroisothiazolinone[1]

For a common commercial mixture of methylchloroisothiazolinone and methylisothiazolinone

(MCI/MI), the following solubility data has been reported:

Solvent Approximate Solubility

Ethanol 30 mg/mL

Dimethyl Sulfoxide (DMSO) 30 mg/mL

Dimethylformamide (DMF) 30 mg/mL

Table 3: Approximate Solubility of a Methylchloroisothiazolinone/Methylisothiazolinone

(MCI/MI) Mixture[2]

Qualitative Solubility Profile
In addition to quantitative data, several sources describe the solubility of

methylchloroisothiazolinone in a qualitative manner. This information can be useful for initial

solvent screening.

Alcohols and Glycols: Methylchloroisothiazolinone is reported to have good solubility or be

readily miscible with lower alcohols and glycols.[3]

Chloroform: Described as soluble to slightly soluble.[4][5][6]
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Dimethyl Sulfoxide (DMSO): Characterized as slightly soluble.[4][5][6]

Methanol: Stated to be slightly soluble, with solubility increasing with heat.[4][5][6]

Nonpolar Solvents: Generally exhibits low solubility in nonpolar solvents.

Acetone: The "incomplete solubility" of a mixture of methylisothiazolinone and

methylchloroisothiazolinone in 100% acetone has been noted in the context of its use as

a vehicle in scientific studies.[7]

Experimental Protocols for Solubility Determination
While specific, detailed experimental protocols for the quantitative data cited above are not

readily available in the public domain, a general methodology for determining the solubility of a

chemical in an organic solvent can be described based on established principles and

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD).

General Procedure for Solubility Determination (Flask
Method)
This method is suitable for determining the solubility of a substance in a liquid solvent and is

analogous to the OECD Guideline 105 for water solubility.

1. Preparation of a Saturated Solution: a. An excess amount of methylchloroisothiazolinone
is added to a known volume of the organic solvent of interest in a flask. b. The flask is sealed to

prevent solvent evaporation. c. The mixture is agitated (e.g., using a magnetic stirrer or shaker

bath) at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium

is reached.

2. Separation of Undissolved Solute: a. Once equilibrium is achieved, the undissolved solid is

separated from the saturated solution. This is typically done by centrifugation followed by

filtration through a membrane filter (e.g., 0.45 µm) that is compatible with the organic solvent.

3. Analysis of the Saturated Solution: a. A known aliquot of the clear, saturated filtrate is

carefully taken. b. The concentration of methylchloroisothiazolinone in the aliquot is

determined using a suitable analytical technique, such as High-Performance Liquid
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Chromatography (HPLC) with UV detection. c. A calibration curve prepared with standard

solutions of known concentrations is used to quantify the amount of dissolved

methylchloroisothiazolinone.

4. Calculation of Solubility: a. The solubility is then calculated and expressed in appropriate

units, such as g/100 mL, g/L, or mg/mL.

Logical Workflow for Solvent Selection
The selection of an appropriate organic solvent for methylchloroisothiazolinone depends on

various factors beyond just solubility, including the intended application, safety considerations,

and compatibility with other components in a formulation. The following diagram illustrates a

logical workflow for this selection process.
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Solvent Selection Workflow for Methylchloroisothiazolinone
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Caption: Logical workflow for selecting an organic solvent for MCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b196307?utm_src=pdf-custom-synthesis
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_009.pdf
https://cdn.caymanchem.com/cdn/insert/10597.pdf
https://ci.guide/organic-compounds/methylchloroisothiazolinone
https://www.atamanchemicals.com/chloromethylisothiazolinone_u34730/
https://www.atamanchemicals.com/methylchloroisothiazolinone_u35025/
https://m.chemicalbook.com/ProductChemicalPropertiesCB62130868_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB62130868_EN.htm
https://www.cir-safety.org/sites/default/files/MI_MCI.pdf
https://www.benchchem.com/product/b196307#solubility-of-methylchloroisothiazolinone-in-organic-solvents
https://www.benchchem.com/product/b196307#solubility-of-methylchloroisothiazolinone-in-organic-solvents
https://www.benchchem.com/product/b196307#solubility-of-methylchloroisothiazolinone-in-organic-solvents
https://www.benchchem.com/product/b196307#solubility-of-methylchloroisothiazolinone-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b196307?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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